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Compound of Interest

Compound Name:
Cyanocyanamide;1-ethyl-2-

methylimidazole

CAS No.: 833480-22-1

Cat. No.: B14190566

Get Quote

Executive Summary & Scope
Cyanocyanamide, chemically known as dicyanamide (

), is a boomerang-shaped pseudo-halide anion critical in the formation of energetic materials,
ionic liquids (ILs), and coordination polymers. In drug development, it serves as both a counter-
ion for pharmaceutical salts and a reactive intermediate in the synthesis of N-heterocycles
(e.g., triazines).

This guide provides a rigorous spectroscopic framework for identifying and characterizing

dicyanamide adducts using IR, NMR, and Mass Spectrometry. It addresses the specific

challenge of distinguishing the

moiety from chemically similar species like dicyandiamide (cyanoguanidine) or simple
cyanamides.

The Core Moiety: [1][2][3][4][5][6][7][8]
Formula:
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Geometry:

symmetry (bent "boomerang" shape).

Resonance: Delocalization of the negative charge across the central nitrogen and terminal

nitrile groups.

Infrared (IR) Spectroscopy: The Vibrational
Fingerprint
IR spectroscopy is the primary diagnostic tool for cyanocyanamide adducts due to the high

polarity and distinct frequency of the nitrile (

) bonds. Unlike simple nitriles, the dicyanamide anion exhibits a characteristic doublet or triplet
pattern in the 2100–2250 cm

region due to coupling between the two nitrile arms.

Diagnostic Bands
The vibrational signature is dominated by the asymmetric and symmetric stretching of the

system.
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Vibrational Mode
Frequency (

)
Intensity Description

2130 – 2140 Very Strong

Asymmetric stretching

of the nitrile groups.

The most prominent

marker.

2190 – 2200 Medium/Weak

Symmetric stretching.

Often appears as a

shoulder or distinct

weaker peak.

2230 – 2240 Weak
Combination band (

).

1300 – 1350 Medium

Stretching of the

central

single bonds.

660 – 670 Medium
Bending mode of the

nitrile group.

Interpretation Logic
The "Doublet" Check: A single band at ~2250 cm

suggests a simple organic nitrile (

) or cyanamide (

). A strong doublet/triplet pattern between 2130 and 2230 cm

confirms the dicyanamide anion

.

Coordination Shift: In metal adducts (
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), these bands shift to higher frequencies (blue shift) by 10–30 cm

compared to the free ion (e.g., in Na[dca]), indicating coordination through the nitrile
nitrogen.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR provides electronic environment data. Since the dicyanamide anion is aprotic,

NMR is only useful for the counter-cation or if the species is protonated (

).

and

NMR are the definitive tools.

NMR: The Nitrile Shift
The dicyanamide anion contains two equivalent carbon atoms (in solution).

Chemical Shift (

):119.0 – 120.0 ppm (in DMSO-

or

).

Coupling: If

enriched, C-N coupling is observed.

Differentiation:

: ~119 ppm.[1]

(Thiocyanate): ~130 ppm.

(Cyanate): ~128 ppm.[2]

(Organic Nitrile): ~117–120 ppm (requires HMBC to distinguish).
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NMR (Nitrogen-15)
While less common,

NMR reveals two distinct nitrogen environments:

Central Amide Nitrogen (

): Shielded, typically around -200 to -220 ppm (relative to nitromethane).

Terminal Nitrile Nitrogens (

): Deshielded, typically around -130 to -140 ppm.

Experimental Protocol: NMR Verification
Solvent Choice: Use DMSO-

or

. Avoid protic solvents if analyzing the protonated form (

) to prevent rapid exchange.

Concentration: Prepare a >10 mg/mL solution for clear

acquisition (quaternary carbons relax slowly).

Pulse Sequence: Use a standard proton-decoupled

sequence. For trace analysis, use HMBC to correlate the nitrile carbon to protons on the
counter-ion (if close in space, though rare for pure salts).

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and reveals the stability of the adduct.

Ionization Mode: Negative Electrospray (ESI-)
The dicyanamide moiety is an anion.[3][4][5] Therefore, Negative Ion Mode is mandatory for

direct detection.
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Molecular Ion (

):m/z 66.0 (corresponding to

).

Isotope Pattern: The peak at m/z 66 is dominant. A tiny M+1 peak exists due to

and

natural abundance.

Fragmentation Pathway (MS/MS)
Upon collisional activation (CID), the

ion (m/z 66) fragments characteristically:

Loss of CN radical/group: Not common in simple ESI, but high energy can cleave the C-N

bond.

Formation of

: m/z 26.0.

Formation of

or similar: Rare. The m/z 66 peak is remarkably stable, often persisting without fragmentation
until high collision energies are applied.

Positive Mode (ESI+)
In positive mode, you will not see the dicyanamide anion directly. You will observe:

The counter-cation (

).

Potential adducts:

(rare, usually just the cation).
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Cluster Ions: In concentrated solutions, you may see

aggregates.

Analytical Workflow & Logic
The following diagram illustrates the decision tree for confirming a cyanocyanamide adduct.
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Unknown Sample
(Suspected Adduct)

Step 1: IR Spectroscopy
(Solid State / ATR)

Check 2100-2250 cm⁻¹ Region

Strong Doublet/Triplet
(2130 & 2190 cm⁻¹)

Yes

Single Peak
(~2250 cm⁻¹)

No (Likely Nitrile/Cyanamide)

Step 2: ¹³C NMR
(DMSO-d₆)

Check Carbon Shifts

Signal at ~119-120 ppm
(Quaternary C)

Yes

Signal > 125 ppm
(OCN⁻ / SCN⁻)

No

Step 3: Mass Spec
(ESI Negative Mode)

Check m/z

Peak at m/z 66.0
[N(CN)₂]⁻

Yes

CONFIRMED
Cyanocyanamide Adduct

Click to download full resolution via product page

Caption: Analytical logic flow for validating the presence of the dicyanamide anion in a sample.
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Quantitative Data Summary
Technique Parameter Value / Range Structural Insight

IR

Primary ID; strong

intensity indicates

ionic nature.

IR

Secondary ID;

confirms

symmetry.

NMR

Confirms nitrile carbon

environment;

distinguishes from

.

MS (ESI-) m/z

Molecular mass of the

anion

.

UV-Vis

Transparent in

visible/near-UV. Not

diagnostic for the

anion itself.

Experimental Protocol: Synthesis & Analysis of a
Reference Salt
To validate this workflow, a standard imidazolium dicyanamide salt (common in IL research) is

used as a reference.

Synthesis (Metathesis)[1][8]
Reactants: Mix 1-butyl-3-methylimidazolium chloride (

) with Sodium Dicyanamide (
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) in acetone or water.

Precipitation: The byproduct (NaCl) precipitates (if in acetone).

Filtration: Filter off NaCl.

Drying: Evaporate solvent to yield

(liquid at RT).

Analysis Steps
IR: Place a drop of the liquid on the ATR crystal. Look for the 2130/2190 cm

doublet.

NMR: Dissolve 20 mg in DMSO-

. Run

(verify cation) and

(verify anion at 119 ppm).

MS: Dilute to 10 ppm in methanol. Inject into ESI-MS (Negative Mode). Confirm m/z 66.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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